Cas no 1706443-75-5 (2-cyclobutyl-4-methoxybutanoic acid)

• Product Name: 2-cyclobutyl-4-methoxybutanoic acid
• CAS No: 1706443-75-5
• MF: C₉H₁₆O₃
• MW: 172.22
• CID: 5296036
• Update Time: 2026-03-10

2-cyclobutyl-4-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutyl-4-methoxy-butyric acid
• 2-cyclobutyl-4-methoxybutanoic acid

• Inchi： 1S/C9H16O3/c1-12-6-5-8(9(10)11)7-3-2-4-7/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： HIPKMFKEUKEJHE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1CCC1)CCOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 2-cyclobutyl-4-methoxybutanoic acid

Exploring the Properties and Applications of 2-Cyclobutyl-4-Methoxybutanoic Acid (CAS No. 1706443-75-5)

2-Cyclobutyl-4-methoxybutanoic acid (CAS No. 1706443-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its cyclobutyl and methoxy functional groups, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly interested in its role as a building block for bioactive molecules, particularly in the development of small-molecule therapeutics and enzyme inhibitors.

The molecular structure of 2-cyclobutyl-4-methoxybutanoic acid combines a four-membered cyclobutyl ring with a methoxybutanoic acid side chain, creating a balance between rigidity and flexibility. This duality makes it an attractive candidate for modulating protein-ligand interactions, a hot topic in computational chemistry and drug design. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs), which are pivotal in treating conditions like metabolic disorders and inflammation.

In the context of green chemistry, 2-cyclobutyl-4-methoxybutanoic acid aligns with the growing demand for sustainable synthesis methods. Its derivatives are being explored as intermediates in biodegradable polymers, addressing environmental concerns tied to plastic waste. This resonates with current trends in circular economy initiatives, where users frequently search for eco-friendly chemical alternatives and green solvents.

From a spectroscopic perspective, the compound's NMR and IR spectra provide valuable insights into its conformational dynamics, a subject often queried in academic forums. Its logP value and solubility profile are also critical for formulation scientists optimizing drug delivery systems, particularly for oral bioavailability enhancement—a recurring challenge in pharmacokinetics discussions.

The synthetic routes to 2-cyclobutyl-4-methoxybutanoic acid often involve Pd-catalyzed cross-coupling or asymmetric hydrogenation, techniques frequently searched by organic chemists. Recent patents highlight its utility in chiral auxiliaries for stereoselective synthesis, a niche yet expanding area in medicinal chemistry. These aspects make it a recurring keyword in SciFinder and Reaxys queries.

In conclusion, 2-cyclobutyl-4-methoxybutanoic acid (CAS No. 1706443-75-5) exemplifies the intersection of structural innovation and practical utility. Its relevance to drug development, material science, and sustainability ensures its continued prominence in both industrial and academic research, answering pressing questions in modern chemistry.